Cas no 207922-56-3 (5-Bromo-2-(methoxycarbonylamino)pyridine)

• Product Name: 5-Bromo-2-(methoxycarbonylamino)pyridine
• CAS No: 207922-56-3
• MF: C₇H₇BrN₂O₂
• MW: 231.046680688858
• CID: 856691
• PubChem ID: 790797
• Update Time: 2025-05-24

5-Bromo-2-(methoxycarbonylamino)pyridine Chemical and Physical Properties

Names and Identifiers

• Methyl (5-bromopyridin-2-yl)carbamate
• 5-Bromo-2-(methoxycarbonylamino)pyridine
• methyl 5-bromopyridin-2-ylcarbamate
• Carbamic acid, N-(5-bromo-2-pyridinyl)-, methyl ester
• MB01437
• TimTec1_005418
• (5-Bromopyridin-2-yl)carbamic acid, methyl ester
• G72194
• methyl N-(5-bromopyridin-2-yl)carbamate
• SR-01000314606-1
• 207922-56-3
• AKOS000597907
• STK733512
• DTXSID70355079
• (5-Bromo-pyridin-2-yl)-carbamic acid methyl ester
• methyl(5-bromopyridin-2-yl)carbamate
• MFCD00739213
• DA-32345
• AG-205/40100629
• SCHEMBL5689000
• BS-22034
• CHEMBL4889390
• NCGC00173240-01
• N-(5-Bromo-pyridin-2-yl)-carbamic acid methyl ester
• SR-01000314606
• HMS1549G06
• methyl 5-bromo-2-pyridinylcarbamate
• CS-0208362
• CCG-340039

• MDL： MFCD00739213
• Inchi： 1S/C7H7BrN2O2/c1-12-7(11)10-6-3-2-5(8)4-9-6/h2-4H,1H3,(H,9,10,11)
• InChI Key： XYBRWUNZRUBCGY-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)NC(=O)OC

Computed Properties

• Exact Mass: 229.96900
• Monoisotopic Mass: 229.96909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 51.2Ų

Experimental Properties

• PSA: 54.71000
• LogP: 2.03600

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 5-Bromo-2-(methoxycarbonylamino)pyridine

5-Bromo-2-(methoxycarbonylamino)pyridine: A Comprehensive Overview

The compound 5-Bromo-2-(methoxycarbonylamino)pyridine, identified by the CAS number 207922-56-3, is a significant molecule in the field of organic chemistry. This compound belongs to the class of pyridine derivatives, which are widely studied due to their diverse applications in pharmaceuticals, agrochemicals, and materials science. The structure of this compound features a pyridine ring with a bromine atom at position 5 and a methoxycarbonylamino group at position 2, making it a unique derivative with potential for further functionalization and application.

The synthesis of 5-Bromo-2-(methoxycarbonylamino)pyridine typically involves multi-step organic reactions, including nucleophilic substitutions, amide formations, and bromination. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such pyridine derivatives. For instance, the use of transition metal catalysts has been reported to enhance the yield and purity of similar compounds, which is particularly important for large-scale production in industries such as pharmaceutical manufacturing.

In terms of applications, 5-Bromo-2-(methoxycarbonylamino)pyridine has shown promise in several areas. In the pharmaceutical sector, pyridine derivatives are often explored as potential drug candidates due to their ability to interact with biological targets such as enzymes and receptors. Recent studies have highlighted the potential of this compound as an intermediate in the synthesis of bioactive molecules, including kinase inhibitors and anti-inflammatory agents. Additionally, its brominated structure makes it a valuable precursor for further functionalization in medicinal chemistry.

The chemical properties of 5-Bromo-2-(methoxycarbonylamino)pyridine are also worth noting. The presence of the methoxycarbonylamino group introduces electron-donating effects, which can influence the reactivity and stability of the molecule. This feature is particularly advantageous in reactions requiring controlled reactivity, such as cross-coupling reactions or nucleophilic substitutions. Furthermore, the bromine atom at position 5 provides a site for further substitution or elimination reactions, enabling chemists to tailor the molecule for specific applications.

From an environmental perspective, understanding the fate and transport of 5-Bromo-2-(methoxycarbonylamino)pyridine in various ecosystems is crucial. Recent research has focused on assessing the biodegradation pathways of such compounds under different environmental conditions. Studies have shown that certain microbial communities possess enzymatic capabilities to metabolize similar pyridine derivatives, suggesting that this compound may undergo natural attenuation under specific environmental conditions.

In conclusion, 5-Bromo-2-(methoxycarbonylamino)pyridine (CAS No: 207922-56-3) is a versatile compound with significant potential in various fields. Its unique structure and reactivity make it an attractive target for further research and development. As advancements in synthetic methodologies and application studies continue to emerge, this compound is poised to play an increasingly important role in both academic and industrial settings.